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Compound of Interest

Compound Name: 2-Amino-p-cresol Hydrochloride

Cat. No.: B1274106 Get Quote

Disclaimer: Information regarding "2-Hydroxy-5-methylaniline hydrochloride" is not readily

available in public databases. This guide provides a detailed overview of a structurally similar

and well-documented compound, 5-Chloro-2-methylaniline hydrochloride, as an illustrative

example for researchers, scientists, and drug development professionals.

Core Characteristics
5-Chloro-2-methylaniline hydrochloride is a chemical intermediate with applications in the

synthesis of dyes and pharmaceuticals.[1] It is the hydrochloride salt of the aromatic amine 5-

chloro-2-methylaniline. The compound is classified as harmful if swallowed and causes skin

and serious eye irritation.[2]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 5-Chloro-2-methylaniline

and its hydrochloride salt.
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Property Value Source(s)

5-Chloro-2-methylaniline

Hydrochloride

IUPAC Name
5-chloro-2-

methylaniline;hydrochloride
[2]

CAS Number 6259-42-3 [2]

Molecular Formula C₇H₉Cl₂N [2][3]

Molecular Weight 178.06 g/mol [2][3]

Boiling Point 237 °C at 760 mmHg [3]

Flash Point 160 °C [3]

5-Chloro-2-methylaniline (Free

Base)

CAS Number 95-79-4 [4]

Molecular Formula C₇H₈ClN [4]

Molecular Weight 141.60 g/mol [4]

Melting Point 22 °C

Boiling Point 237 °C / 1013 hPa

Density 1.17 g/cm³ at 20 °C

Vapor Pressure 0.45 hPa at 50 °C

Solubility Soluble in hot alcohol [4]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 5-Chloro-2-

methylaniline. The following table outlines typical spectral features.
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Spectrum Type Key Peaks/Shifts Source(s)

¹H NMR Spectral data available. [5]

¹³C NMR Spectral data available. [2]

Infrared (IR) KBr Wafer spectrum available. [2]

Mass Spectrometry (MS)
GC-MS data available; primary

peaks at m/z 106, 140, 141.
[4]

Experimental Protocols
Synthesis of 5-Chloro-2-methylaniline Hydrochloride
A common synthetic route to 5-Chloro-2-methylaniline hydrochloride involves the chlorination of

o-toluidine followed by isolation of the hydrochloride salt.

Materials:

o-toluidine

Chlorobenzene

Hydrogen chloride (gas)

Chlorine (gas)

Sodium hydroxide solution (18%)

Procedure:[6]

Dissolve 160 g of distilled o-toluidine in 1300 ml of chlorobenzene.

Introduce 57 g of hydrogen chloride gas into the solution over 30-45 minutes with thorough

stirring. Cooling the reaction mixture with a water bath is advisable.

Introduce 105 g of chlorine gas at 35°C over approximately 1 hour and 45 minutes.

Remove any remaining dissolved hydrogen chloride by blowing air through the solution.
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Filter the resulting hydrochloride precipitate using a Buchner funnel and air dry.

To isolate the free amine, introduce the dried filter residue portionwise into 350 g of 18%

sodium hydroxide solution. The temperature will rise to approximately 40-50°C.

Separate the crude amine using a separating funnel and purify by fractional distillation under

reduced pressure.

o-Toluidine

o-Toluidine Hydrochloride
(in solution)

Dissolution & Reaction

Chlorobenzene (Solvent)

HCl (gas)

Cl₂ (gas)

5-Chloro-2-methylaniline
Hydrochloride (Precipitate)Chlorination

5-Chloro-2-methylaniline
(Free Base)

Neutralization

NaOH (aq)

Fractional Distillation Purified 5-Chloro-2-methylaniline

Sample Collection
(Tenax Tube)

Thermal Desorption

Gas Chromatography
(Separation)

Mass Spectrometry
(Detection & Identification)

Data Analysis
(Quantification)
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5-Chloro-2-methylaniline HCl

Hazard Class

Acute Toxicity (Oral) Skin Irritation Eye Irritation

Pictogram

Exclamation Mark Signal Word

Warning Hazard Statement

H302: Harmful if swallowed H315: Causes skin irritation H319: Causes serious eye irritation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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